Segoline A
Segoline A
Segoline A is a natural product found in Eudistoma with data available.
Brand Name:
Vulcanchem
CAS No.:
117694-96-9
VCID:
VC20814357
InChI:
InChI=1S/C23H19N3O3/c1-11-17-14-10-16(29-3)19-18-13(8-9-24-19)12-6-4-5-7-15(12)26(20(14)18)23(11,2)22(28)25-21(17)27/h4-11,17H,1-3H3,(H,25,27,28)/t11-,17+,23+/m1/s1
SMILES:
CC1C2C3=C4C5=C(C=CN=C5C(=C3)OC)C6=CC=CC=C6N4C1(C(=O)NC2=O)C
Molecular Formula:
C23H19N3O3
Molecular Weight:
385.4 g/mol
Segoline A
CAS No.: 117694-96-9
Cat. No.: VC20814357
Molecular Formula: C23H19N3O3
Molecular Weight: 385.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Segoline A is a natural product found in Eudistoma with data available. |
|---|---|
| CAS No. | 117694-96-9 |
| Molecular Formula | C23H19N3O3 |
| Molecular Weight | 385.4 g/mol |
| IUPAC Name | (16S,20S,23R)-13-methoxy-20,23-dimethyl-1,11,18-triazahexacyclo[10.8.2.116,20.02,7.08,22.015,21]tricosa-2,4,6,8(22),9,11,13,15(21)-octaene-17,19-dione |
| Standard InChI | InChI=1S/C23H19N3O3/c1-11-17-14-10-16(29-3)19-18-13(8-9-24-19)12-6-4-5-7-15(12)26(20(14)18)23(11,2)22(28)25-21(17)27/h4-11,17H,1-3H3,(H,25,27,28)/t11-,17+,23+/m1/s1 |
| Standard InChI Key | ZOOFKNHZEAAAAK-AQFVUADLSA-N |
| Isomeric SMILES | C[C@@H]1[C@H]2C3=C4C5=C(C=CN=C5C(=C3)OC)C6=CC=CC=C6N4[C@@]1(C(=O)NC2=O)C |
| SMILES | CC1C2C3=C4C5=C(C=CN=C5C(=C3)OC)C6=CC=CC=C6N4C1(C(=O)NC2=O)C |
| Canonical SMILES | CC1C2C3=C4C5=C(C=CN=C5C(=C3)OC)C6=CC=CC=C6N4C1(C(=O)NC2=O)C |
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